Cas no 16880-87-8 ((2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol)

(2-Methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol is a versatile heterocyclic compound featuring a tetrahydroisoquinoline scaffold with a hydroxymethyl substituent at the 3-position. This structure imparts significant potential as an intermediate in pharmaceutical and organic synthesis, particularly for the development of bioactive molecules. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the tetrahydroisoquinoline core contributes to stereochemical diversity and binding affinity in medicinal chemistry applications. Its rigid framework is advantageous for designing CNS-targeting compounds or enzyme inhibitors. The compound’s synthetic utility is underscored by its compatibility with standard coupling and derivatization reactions, making it valuable for research in drug discovery and fine chemical production.

(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol structure

16880-87-8 structure

Product Name:(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol

CAS No:16880-87-8

MF:C₁₁H₁₅NO

MW:177.242902994156

MDL:MFCD15146218

CID:1107449

PubChem ID:589740

Update Time:2025-05-28

(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-tetrahydro-2-methyl-3-Isoquinolinemethanol
- (2-methyl-3,4-dihydro-1H-isoquinolin-3-yl)methanol
- (2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol
- 1,2,3,4-Tetrahydro-3-hydroxymethyl-2-methylisoquinoline
- (2-Methyl-1,2,3,4-tetrahydro-3-isoquinolinyl)methanol #
- 16880-87-8
- 2-methyl-1,2,3,4-tetrahydro-3-isoquinolinemethanol
- F2167-0188
- 2-methyl -1,2,3,4-tetrahydro-3-isoquinolinemethanol
- AKOS006334782
- DTXSID20343441
- CS-0241800
- EN300-238227
- SCHEMBL6651633
- MDL： MFCD15146218
- Inchi： 1S/C11H15NO/c1-12-7-10-5-3-2-4-9(10)6-11(12)8-13/h2-5,11,13H,6-8H2,1H3
- InChI Key： SWUVPLABKHJMQA-UHFFFAOYSA-N
- SMILES： OCC1CC2C=CC=CC=2CN1C

Computed Properties

Exact Mass: 177.115364102g/mol
Monoisotopic Mass: 177.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 23.5Å²

(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol Pricemore >>

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Chemenu	CM411453-1g	(2-METHYL-1,2,3,4-TETRAHYDROISOQUINOLIN-3-YL)METHANOL	16880-87-8	95%+	1g	$***	2023-03-30
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Enamine	EN300-238227-0.05g	(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol	16880-87-8	95%	0.05g	$94.0	2024-06-19
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Enamine	EN300-238227-0.5g	(2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol	16880-87-8	95%	0.5g	$374.0	2024-06-19
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